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The long-term stability of perovskite solar cells (PSCs) remains a critical hurdle for their

commercialization, with moisture being a primary degradation catalyst. The hole transport layer

(HTL) plays a pivotal role not only in charge extraction but also in protecting the sensitive

perovskite absorber layer from environmental stressors. This guide provides a comparative

evaluation of copper (I) thiocyanate (CuSCN) as a moisture barrier in PSCs, benchmarking its

performance against commonly used HTL materials: the organic small molecule Spiro-

OMeTAD, the polymeric PTAA, and the inorganic metal oxide NiO.

Performance Comparison of Hole Transport Layers
The choice of HTL significantly impacts the power conversion efficiency (PCE) and, crucially,

the operational stability of PSCs, particularly under humid conditions. CuSCN, an inorganic p-

type semiconductor, has emerged as a promising alternative to the widely used but expensive

and less stable organic HTLs.
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Hole Transport
Layer (HTL)

Power Conversion
Efficiency (PCE)

Stability under
Humidity

Water Contact
Angle

CuSCN Up to 20.3%[1]

High (retains 93% of

initial PCE after 80

days at 55-70% RH)

[2][3][4]

High (hydrophobic)[2]

Spiro-OMeTAD >25% (with additives)

Low (hygroscopic

additives contribute to

moisture ingress)

Lower (more

hydrophilic)

PTAA >23% Moderate Moderate

NiO >20%

High (inorganic nature

provides good

stability)

High (hydrophobic)

Discussion:

CuSCN demonstrates a compelling balance of high power conversion efficiency and excellent

moisture resistance. Its inorganic nature makes it inherently more stable against humidity

compared to the organic Spiro-OMeTAD, which often requires hygroscopic additives like lithium

salts to enhance its conductivity, thereby accelerating moisture-induced degradation of the

perovskite layer.[2] The hydrophobic surface of CuSCN, as indicated by a high water contact

angle, acts as an effective barrier, preventing moisture from reaching the perovskite absorber.

[2] One study highlighted that a CuSCN layer can act as a protective blanket, reducing

moisture leaks that are common in cells using Spiro-OMeTAD.[2]

While Spiro-OMeTAD and PTAA can achieve higher PCEs, their long-term stability in humid

environments is a significant concern. NiO, another inorganic alternative, also offers excellent

stability and hydrophobicity. However, the solution processing of NiO often requires high-

temperature annealing, which can be incompatible with flexible substrates. CuSCN, on the

other hand, can be processed at lower temperatures, making it suitable for a wider range of

applications.
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Detailed methodologies for the fabrication and characterization of perovskite solar cells with

different hole transport layers are provided below.

Perovskite Solar Cell Fabrication (n-i-p architecture)
A typical fabrication process for a planar n-i-p perovskite solar cell involves the sequential

deposition of an electron transport layer (ETL), the perovskite absorber layer, the hole transport

layer (HTL), and a metal contact.

1. Substrate Preparation:

Fluorine-doped tin oxide (FTO) coated glass substrates are cleaned sequentially in an

ultrasonic bath with detergent, deionized water, acetone, and isopropanol for 15 minutes

each.

The substrates are then dried with a nitrogen gun and treated with UV-ozone for 15 minutes

to remove any organic residues and improve the wettability of the surface.

2. Electron Transport Layer (ETL) Deposition (SnO₂):

A solution of SnO₂ nanoparticles in deionized water is spin-coated onto the cleaned FTO

substrates.

The spin-coating process typically involves a two-step program, for instance, 1000 rpm for

10 seconds followed by 4000 rpm for 30 seconds.

The substrates are then annealed at 150°C for 30 minutes in ambient air.

3. Perovskite Layer Deposition:

The perovskite precursor solution (e.g., a mixture of FAI, PbI₂, MABr, and PbBr₂ in a

DMF:DMSO solvent system) is spin-coated on top of the ETL in a nitrogen-filled glovebox.

A typical spin-coating program is 1000 rpm for 10 seconds and then 4000 rpm for 40

seconds.

During the second step, an anti-solvent (e.g., chlorobenzene) is dripped onto the spinning

substrate to induce rapid crystallization.
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The films are then annealed at 100-150°C for 10-60 minutes.

4. Hole Transport Layer (HTL) Deposition:

CuSCN:

A solution of CuSCN is prepared in a suitable solvent such as diethyl sulfide or dipropyl

sulfide.

The CuSCN solution is spin-coated onto the perovskite layer. A typical spin-coating speed

is 2000 rpm for 30 seconds.[5]

The film is then annealed at a relatively low temperature, typically around 70-100°C for 10

minutes.[5]

Spiro-OMeTAD:

A solution of Spiro-OMeTAD is prepared in chlorobenzene, typically with additives such as

4-tert-butylpyridine (tBP) and lithium bis(trifluoromethanesulfonyl)imide (LiTFSI).

The solution is spin-coated onto the perovskite layer at around 4000 rpm for 30 seconds.

[6][7]

The films are then left in a dark, dry environment overnight to allow for oxidation of the

Spiro-OMeTAD, which is necessary for achieving high conductivity.

PTAA:

A solution of PTAA is prepared in a solvent like toluene or chlorobenzene.

The PTAA solution is spin-coated onto the perovskite layer at approximately 4000 rpm for

30 seconds.

The film is then annealed at 100°C for 10 minutes.

NiO:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.researchgate.net/publication/329672682_Fabrication_of_CuSCN_Hole_Transporting_Layer_and_Its_Influences_on_Perovskite_Solar_Cells
https://www.researchgate.net/publication/329672682_Fabrication_of_CuSCN_Hole_Transporting_Layer_and_Its_Influences_on_Perovskite_Solar_Cells
https://www.ossila.com/pages/how-to-fabricate-perovskite-solar-cells
https://www.youtube.com/watch?v=bfw6tF97XFI
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A precursor solution for NiO, such as nickel acetate or nickel nitrate dissolved in a solvent

like 2-methoxyethanol, is prepared.

The solution is spin-coated onto the perovskite layer.

The film is then annealed at a higher temperature, typically between 300°C and 500°C, to

form the NiO layer.

5. Metal Contact Deposition:

Finally, a metal contact, typically gold (Au) or silver (Ag), is deposited on top of the HTL by

thermal evaporation under high vacuum. The thickness of the metal layer is usually around

80-100 nm.

Moisture Barrier Characterization
Water Vapor Transmission Rate (WVTR) Measurement:

The WVTR of the HTL films can be measured using a standardized test method such as

ASTM F1249.

In this method, the film is sealed as a barrier between a chamber with a controlled high

humidity and a chamber with a dry gas.

An infrared sensor detects the amount of water vapor that permeates through the film over

time.

The WVTR is typically expressed in units of g/m²/day.

Water Contact Angle Measurement:

The hydrophobicity of the HTL surface is evaluated by measuring the static water contact

angle.

A droplet of deionized water is placed on the surface of the HTL film.

A goniometer is used to measure the angle between the substrate surface and the tangent of

the water droplet at the three-phase contact point.
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A higher contact angle indicates a more hydrophobic surface.

Visualizing the Perovskite Solar Cell Structure
The following diagram illustrates the typical n-i-p architecture of a perovskite solar cell,

highlighting the role of the CuSCN layer.
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Click to download full resolution via product page

Figure 1. Structure and charge transport in a CuSCN-based perovskite solar cell.

Conclusion
CuSCN presents a highly promising solution to the critical challenge of moisture instability in

perovskite solar cells. Its inherent hydrophobicity, excellent thermal stability, and high hole

mobility, combined with a comparable power conversion efficiency to traditional organic HTLs,

make it a strong candidate for enabling the development of long-lasting and commercially

viable perovskite solar cell technology. While further research is needed to obtain direct

comparative data on metrics like the Water Vapor Transmission Rate for a comprehensive

range of HTLs, the existing evidence strongly supports the role of CuSCN as an effective

moisture barrier, paving the way for more durable and robust perovskite solar cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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